Cas no 34168-77-9 (6-Fluoro-6-deoxyglucose)
6-Fluoro-6-deoxyglucose is a fluorinated glucose analog widely used in biochemical and medical research, particularly in the study of glucose metabolism and transport mechanisms. Its key advantage lies in its structural similarity to glucose, allowing it to serve as a competitive substrate for glucose transporters and metabolic enzymes while resisting further catabolism due to the fluorine substitution at the C-6 position. This property makes it valuable for investigating glycolytic pathways, cellular uptake mechanisms, and enzyme inhibition studies. Additionally, its stability and selective interaction with biological systems enable precise metabolic tracing, offering insights into disorders such as diabetes and cancer.
6-Fluoro-6-deoxyglucose structure
Product Name:6-Fluoro-6-deoxyglucose
CAS No:34168-77-9
MF:C6H11FO5
MW:182.146946191788
MDL:MFCD00064096
CID:311237
PubChem ID:120673
Update Time:2025-06-07
6-Fluoro-6-deoxyglucose Chemical and Physical Properties
Names and Identifiers
-
- D-Glucopyranose,6-deoxy-6-fluoro-
- 6-FLUORO-6-DEOXY-D-GLUCOPYRANOSE
- (3R,4S,5S,6S)-6-(fluoromethyl)tetrahydro-2H-pyran-2,3,4,5-tetraol
- 4-Cinnolinol, 6-fluoro-
- 6-deoxy-6-fluoro-D-glucopyranose
- 6-deoxy-6-fluoro-D-glucose
- 6-Fluor-4-hydroxy-cinnolin
- 6-Fluoro-4-cinnolinol
- 6-fluorocinnolin-4-ol
- 6-fluoro-D-6-deoxy-glucose
- 6-fluoro-D-glucose
- AC1L6MTQ
- CTK3F0595
- NSC66069
- SureCN2719952
- 6-Deoxy-6-fluoroglucose
- SCHEMBL2952274
- CS-0362885
- (3R,4S,5S,6S)-6-(fluoromethyl)oxane-2,3,4,5-tetrol
- A822108
- A826671
- 6-fluoro-6-deoxyglucose
- 6-desoxy-6-fluoro-d-glucopyranose
- (3R,4S,5S,6S)-6-(fluoromethyl)tetrahydropyran-2,3,4,5-tetrol
- 6-Deoxy-6-fluoro-glucopyranose
- (2R,3R,4R,5S,6R)-6-(fluoromethyl)tetrahydropyran-2,3,4,5-tetrol
- Glucose, 6-fluorohydrin
- 34168-77-9
- AKOS006240258
- MFCD00064096
- 6-Fluoro-6-deoxyglucose
-
- MDL： MFCD00064096
- Inchi： 1S/C6H11FO5/c7-1-2-3(8)4(9)5(10)6(11)12-2/h2-6,8-11H,1H2/t2-,3-,4+,5-,6?/m1/s1
- InChI Key： SHFYXYMHVMDNPY-GASJEMHNSA-N
- SMILES： FC[C@@H]1[C@H]([C@@H]([C@H](C(O)O1)O)O)O
Computed Properties
- Exact Mass: 182.05903
- Monoisotopic Mass: 182.059052
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 155
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 90.2
- XLogP3: -2.1
Experimental Properties
- Color/Form: Colorless solid
- Density: 1.626
- Melting Point: 133-138
- Boiling Point: 354.6 ºC at 760 mmHg
- Flash Point: 164.2 °C
- Refractive Index: 1.554
- PSA: 97.99
- LogP: -2.24420
6-Fluoro-6-deoxyglucose Security Information
- Hazard Statement： Harmful
- Hazardous Material transportation number：2811
- Hazard Category Code： 20/21/22
- Safety Instruction： 22-36/37/39-45
- Risk Phrases：20/21/22
- Storage Condition：2-8°C
6-Fluoro-6-deoxyglucose Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F256940-1mg |
6-Fluoro-6-deoxyglucose |
34168-77-9 | 1mg |
$ 80.00 | 2022-06-05 | ||
| TRC | F256940-2.5mg |
6-Fluoro-6-deoxyglucose |
34168-77-9 | 2.5mg |
$ 130.00 | 2022-06-05 | ||
| TRC | F256940-5mg |
6-Fluoro-6-deoxyglucose |
34168-77-9 | 5mg |
$ 155.00 | 2022-06-05 | ||
| Apollo Scientific | PC3739E-25mg |
6-Deoxy-6-fluoro-D-glucopyranose |
34168-77-9 | 97% | 25mg |
£315.00 | 2024-05-24 | |
| Apollo Scientific | PC3739E-100mg |
6-Deoxy-6-fluoro-D-glucopyranose |
34168-77-9 | 97% | 100mg |
£1223.00 | 2024-05-24 | |
| abcr | AB105869-25 mg |
6-Fluoro-6-deoxy-D-glucopyranose, 97%; . |
34168-77-9 | 97% | 25 mg |
€558.80 | 2023-07-20 | |
| abcr | AB105869-25mg |
6-Fluoro-6-deoxy-D-glucopyranose, 97%; . |
34168-77-9 | 97% | 25mg |
€537.50 | 2024-06-11 | |
| A2B Chem LLC | AX46300-25mg |
6-Fluoro-6-deoxyglucose |
34168-77-9 | 97% | 25mg |
$373.00 | 2024-04-20 | |
| abcr | AB105869-100mg |
6-Fluoro-6-deoxy-D-glucopyranose, 97%; . |
34168-77-9 | 97% | 100mg |
€1502.50 | 2024-06-11 | |
| A2B Chem LLC | AX46300-100mg |
6-Fluoro-6-deoxyglucose |
34168-77-9 | 97% | 100mg |
$1031.00 | 2024-04-20 |
6-Fluoro-6-deoxyglucose Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
34168-77-9 (6-Fluoro-6-deoxyglucose) Related Products
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- 502642-74-2(beta-D-lyxo-Hexopyranose, 4,6-dideoxy-4,6-difluoro-, (2Xi)- (9CI))
- 447-25-6(6-Deoxy-6-fluoro-D-galactose)
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- 40010-20-6(4-Deoxy-4-fluoro-D-galactose)
- 116730-85-9(a-D-Glucopyranoside, methylO-6-deoxy-6-fluoro-a-D-glucopyranosyl-(1®6)-O-a-D-glucopyranosyl-(1®6)-)
- 18961-68-7(Galactopyranose,6-deoxy-6-fluoro-, D- (8CI))
- 502642-85-5(beta-D-Galactopyranose, 6-deoxy-6-fluoro- (9CI))
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